Synergistic catalysis of graphitic carbon nitride supported bimetallic sulfide nanostructures for efficient oxygen generation†

Chemical Communications Pub Date: 2022-07-20 DOI: 10.1039/D2CC03619C

Abstract

Herein, a series of g-C3N4 supported bimetallic sulfide nanostructures (Ni3S2/MoS2/ng-C3N4, n = 10, 20 and 30) was prepared by a hydrothermal method and subsequently a thermal annealing approach. Ni3S2/MoS2/20g-C3N4 with controlled composition exhibits efficient OER activity with a low overpotential of 183 mV at 10 mA cm−2, which outperforms the vast majority of sulfide OER electrocatalysts reported previously.

Graphical abstract: Synergistic catalysis of graphitic carbon nitride supported bimetallic sulfide nanostructures for efficient oxygen generation
Synergistic catalysis of graphitic carbon nitride supported bimetallic sulfide nanostructures for efficient oxygen generation†
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